Cas no 19492-66-1 (1H-Benzimidazole,1,2-dimethyl-6-nitro-)

1H-Benzimidazole,1,2-dimethyl-6-nitro- structure
19492-66-1 structure
Product Name:1H-Benzimidazole,1,2-dimethyl-6-nitro-
CAS No:19492-66-1
MF:C9H9N3O2
MW:191.186661481857
CID:123604
PubChem ID:13327865
Update Time:2025-04-18

1H-Benzimidazole,1,2-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1,2-dimethyl-6-nitro-
    • 1,2-dimethyl-6-nitro-1H-benzoimidazole
    • 1H-Benzimidazole,1,2-dimethyl-6-nitro-(9CI)
    • 1,2-dimethyl-6-nitro-1H-benzo[d]imidazole
    • 1,2-dimethyl-6-nitrobenzimidazole
    • KMYYUEOTHDFXLA-UHFFFAOYSA-N
    • 19492-66-1
    • Oprea1_332206
    • SCHEMBL2481608
    • 1,2-dimethyl-6-nitro-1H-benzimidazole
    • Inchi: 1S/C9H9N3O2/c1-6-10-8-4-3-7(12(13)14)5-9(8)11(6)2/h3-5H,1-2H3
    • InChI Key: KMYYUEOTHDFXLA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)N(C)C(C)=N2)=O

Computed Properties

  • Exact Mass: 191.06957
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
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